Cas no 391229-14-4 (2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide
• CAS No: 391229-14-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1499184
• PubChem ID: 2132814
• Update Time: 2025-10-29

2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-naphthalenyloxy)-N-2-propenyl-
• 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide
• CB03058
• 2-naphthalen-2-yloxy-N-prop-2-enylacetamide
• UPCMLD0ENAT5664428:001
• SR-01000228894-1
• BIM-0001607.P001
• Oprea1_733383
• CBMicro_001641
• N-allyl-2-(naphthalen-2-yloxy)acetamide
• DTXSID00366673
• N-allyl-2-(2-naphthyloxy)acetamide
• 391229-14-4
• F0208-0032
• Z19834352
• STK201970
• SR-01000228894
• 6139-45-3
• AKOS001313327
• SMSF0014952

• Inchi： 1S/C15H15NO2/c1-2-9-16-15(17)11-18-14-8-7-12-5-3-4-6-13(12)10-14/h2-8,10H,1,9,11H2,(H,16,17)
• InChI Key： LDZBUCMZFAHUJY-UHFFFAOYSA-N
• SMILES： O(CC(NCC=C)=O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide

Introduction to 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide (CAS No. 391229-14-4) and Its Emerging Applications in Chemical Biology

The compound 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide, identified by the CAS number 391229-14-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative exhibits a unique structural framework that combines a naphthalene moiety with an acetylamide group, linked via an ether oxygen. Such structural features have garnered considerable attention due to their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have highlighted the versatility of this compound. The presence of the prop-2-enyl group introduces a conformational flexibility that allows for precise interactions with target proteins. This attribute has been leveraged in the design of novel inhibitors targeting enzymes involved in inflammatory responses and metabolic disorders. For instance, studies have demonstrated that derivatives of 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide can selectively inhibit cyclooxygenase (COX)-2, a key enzyme in the prostaglandin synthesis pathway, without affecting COX-1, thereby reducing gastrointestinal side effects associated with non-selective COX inhibitors.

The naphthalene ring itself is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage hydrophobic pockets in biological targets. In the context of CAS No. 391229-14-4, this aromatic system contributes to the compound's binding affinity for various proteins, including those implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary experiments have shown that modifications at the 2-position of the naphthalene ring can enhance binding affinity while maintaining selectivity, suggesting its utility as a scaffold for next-generation therapeutics.

One particularly intriguing aspect of this compound is its potential role as a prodrug or bioavailability enhancer. The acetylamide group can be hydrolyzed in vivo to release active pharmacophores, while the prop-2-enyl moiety may facilitate membrane permeability. This dual functionality has been explored in formulations designed to improve oral bioavailability, a critical factor in drug development. Comparative studies have demonstrated that 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide outperforms structurally similar compounds in terms of solubility and metabolic stability, making it an attractive candidate for further optimization.

The synthesis of CAS No. 391229-14-4 has been refined through multi-step organic transformations, incorporating modern techniques such as palladium-catalyzed cross-coupling reactions to construct the naphthalene ether linkage efficiently. These synthetic strategies not only ensure high yields but also allow for easy derivatization, enabling rapid exploration of structural analogs. Advances in green chemistry have further contributed to sustainable production methods, reducing waste and minimizing hazardous byproducts.

In vitro and in vivo studies have provided compelling evidence of the compound's biological activity. For example, researchers have observed potent inhibitory effects on matrix metalloproteinases (MMPs), enzymes that play a crucial role in tissue degradation and remodelling. By inhibiting specific MMP isoforms, derivatives of 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide show promise in treating conditions such as rheumatoid arthritis and cancer metastasis. Additionally, preclinical trials have indicated favorable pharmacokinetic profiles, including appropriate half-life and distribution patterns across target organs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel derivatives of CAS No. 391229-14-4 with enhanced efficacy or reduced toxicity. Predictive models trained on large datasets have guided rational design efforts, leading to compounds with optimized properties for clinical translation. These computational tools are particularly valuable for identifying subtle structural modifications that can significantly alter biological activity without compromising selectivity.

Future directions for research on 2-(naphthalen-2-yloxy)-N-(prop-2-en-1-yl)acetamide include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. Combination therapies leveraging its inhibitory properties could synergistically enhance therapeutic outcomes while minimizing individual drug dosages—a critical consideration for long-term patient compliance and safety.

The compound's versatility also extends to its role as an intermediate in synthesizing more complex molecules with tailored biological activities. By serving as a building block for larger scaffolds, CAS No. 391229-14-4 enables chemists to explore new chemical spaces with minimal starting material investment—a cost-effective approach that aligns with modern pharmaceutical development paradigms.

In summary, CAS No. 391229-14-4, or 2-(naphthalen-2-yloxy)-N-(prop-2-enyl)acetamide, exemplifies how structural innovation can yield compounds with broad therapeutic potential across multiple disease areas. Its unique combination of pharmacophoric elements positions it as a valuable asset in medicinal chemistry pipelines, driving progress toward safer and more effective treatments for human health challenges worldwide.